Cas no 604000-36-4 (6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester)
604000-36-4 structure
Product Name:6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester
CAS No:604000-36-4
MF:C8H10N2O3
MW:182.176601886749
CID:1114793
PubChem ID:18442007
Update Time:2025-04-20
6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester
- ethyl 6-(hydroxymethyl)pyridazine-3-carboxylate
- ethyl 6-(hydroxymethyl)-3-pyridazinecarboxylate
- RAAFTJJISHUISS-UHFFFAOYSA-N
- SCHEMBL1646668
- DTXSID501243884
- DA-33725
- 604000-36-4
-
- Inchi: 1S/C8H10N2O3/c1-2-13-8(12)7-4-3-6(5-11)9-10-7/h3-4,11H,2,5H2,1H3
- InChI Key: RAAFTJJISHUISS-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C(CO)N=N1)=O)CC
Computed Properties
- Exact Mass: 182.06914219g/mol
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 72.3Ų
6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
604000-36-4 (6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester) Related Products
- 106584-51-4(Methyl 6-methylpyridazine-3-carboxylate)
- 34253-02-6(Methyl pyridazine-3-carboxylate)
- 64210-57-7(Ethyl 6-methylpyridazine-3-carboxylate)
- 1126-10-9(Ethyl pyridazine-3-carboxylate)
- 604000-34-2(3,6-Pyridazinedicarboxylic acid 3-ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent